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Compound of Interest

Compound Name: 2-Methylheptanal

Cat. No.: B049883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylheptanal, an eight-carbon branched-chain aldehyde, is a volatile organic compound

with applications in the fragrance and flavor industries. A thorough understanding of its physical

properties is essential for its application in research, development, and quality control. This

technical guide provides a comprehensive overview of the key physical characteristics of 2-
Methylheptanal, supported by experimental methodologies and data presented for clarity and

comparative analysis.

Core Physical Properties
The fundamental physical properties of 2-Methylheptanal are summarized in the table below,

providing a clear and concise reference for laboratory and industrial applications.
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Physical Property Value Units

Molecular Formula C₈H₁₆O -

Molecular Weight 128.21 g/mol [1][2]

Boiling Point 163 °C at 760 mmHg[3]

Melting Point -76 °C[3]

Density 0.809 g/cm³[3]

Refractive Index 1.41 -[3]

Water Solubility Slightly soluble -[3]

Appearance Clear, colorless liquid -[3]

Vapor Pressure 2.11 mmHg at 25°C[3]

Flash Point 42.2 °C[3]

Experimental Protocols
Detailed experimental procedures for determining the key physical properties of aldehydes like

2-Methylheptanal are outlined below. These methodologies represent standard laboratory

practices.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and efficient method for this determination is the

Thiele tube method.[4]

Experimental Workflow: Boiling Point Determination
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Workflow for Boiling Point Determination

Sample Preparation:
A small amount of 2-Methylheptanal is placed in a fusion tube with an inverted capillary tube.

Apparatus Setup:
The fusion tube is attached to a thermometer and placed in a Thiele tube containing heating oil.

Heating:
The Thiele tube is gently heated, causing a continuous stream of bubbles to emerge from the capillary tube.

Cooling and Observation:
Heating is stopped, and the liquid is allowed to cool. The temperature is recorded at the exact moment the liquid is drawn back into the capillary tube.

Result:
The recorded temperature is the boiling point of the sample.
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Caption: A flowchart illustrating the procedural steps for determining the boiling point of a liquid

using the Thiele tube method.

Determination of Density
The density of a liquid is its mass per unit volume. This can be determined by accurately

measuring the mass of a known volume of the liquid.[5]

Experimental Workflow: Density Determination
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Workflow for Density Determination

Mass Measurement:
The mass of a clean, dry pycnometer (or graduated cylinder) is accurately measured.

Volume Measurement:
A precise volume of 2-Methylheptanal is added to the pycnometer.

Mass of Liquid:
The combined mass of the pycnometer and the liquid is measured.

Calculation:
The mass of the liquid is determined by subtraction. Density is calculated by dividing the mass of the liquid by its volume.
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Caption: A diagram showing the sequential process for measuring the density of a liquid.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a characteristic property and can be measured using a

refractometer.[6]

Experimental Workflow: Refractive Index Determination
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Workflow for Refractive Index Determination

Calibration:
The refractometer is calibrated using a standard liquid with a known refractive index.

Sample Application:
A few drops of 2-Methylheptanal are placed on the prism of the refractometer.

Measurement:
The prism is closed, and the light source is activated. The boundary line between the light and dark fields is observed through the eyepiece.

Reading:
The scale is adjusted until the boundary line is sharp and centered on the crosshairs. The refractive index is then read from the scale.
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Caption: A flowchart outlining the steps to measure the refractive index of a liquid sample using

a refractometer.

Logical Relationships in Property Determination
The accurate determination of these physical properties relies on a logical sequence of

measurements and calculations, where the precision of one measurement can impact the

accuracy of another.

Logical Relationship: Interdependence of Measurements
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Interdependence of Physical Property Measurements
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Caption: A diagram illustrating the influence of fundamental measurements on the

determination of key physical properties.

Conclusion
This technical guide provides a detailed overview of the essential physical properties of 2-
Methylheptanal, presented in a format tailored for scientific and research professionals. The

tabulated data offers a quick reference, while the outlined experimental protocols provide a

foundation for reproducible and accurate measurements in the laboratory. The visualizations

aim to clarify the workflows and the interconnectedness of these physical constants, aiding in a

deeper understanding of this commercially significant aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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